Cas no 1131614-01-1 (3-Iodo-4-(isobutylamino)benzoic acid)

• Product Name: 3-Iodo-4-(isobutylamino)benzoic acid
• CAS No: 1131614-01-1
• MF: C₁₁H₁₄INO₂
• MW: 319.138835430145
• CID: 1030649
• PubChem ID: 44828872
• Update Time: 2025-06-08

3-Iodo-4-(isobutylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-(isobutylamino)benzoic acid
• 3-iodo-4-(2-methylpropylamino)benzoic acid
• 3-iodanyl-4-(2-methylpropylamino)benzoic acid
• AK133714
• CTK8E2107
• FT-0651840
• KB-145106
• SBB067974
• DB-057921
• 3-Iodo-4-[(2-methylpropyl)amino]benzoic acid
• DTXSID00660961
• A802857
• 1131614-01-1
• 3-Iodo-4-(isobutylamino)benzoicacid
• AKOS015841681
• SB82943

• Inchi： 1S/C11H14INO2/c1-7(2)6-13-10-4-3-8(11(14)15)5-9(10)12/h3-5,7,13H,6H2,1-2H3,(H,14,15)
• InChI Key： VDDCDXUREXLOQF-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1NCC(C)C

Computed Properties

• Exact Mass: 319.00693g/mol
• Monoisotopic Mass: 319.00693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-Iodo-4-(isobutylamino)benzoic acid

Research Briefing on 3-Iodo-4-(isobutylamino)benzoic acid (CAS: 1131614-01-1) in Chemical Biology and Pharmaceutical Applications

3-Iodo-4-(isobutylamino)benzoic acid (CAS: 1131614-01-1) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, medicinal chemistry, and targeted therapies. The presence of both an iodine substituent and an isobutylamino group in its structure makes it a versatile intermediate for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and optimization of 3-Iodo-4-(isobutylamino)benzoic acid to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to introduce diverse functional groups at the iodine position. These modifications aim to improve the compound's bioavailability, target specificity, and metabolic stability, which are critical factors in drug development.

In the context of biological activity, preliminary investigations suggest that 3-Iodo-4-(isobutylamino)benzoic acid exhibits promising interactions with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). These interactions are being studied for their potential therapeutic implications in diseases like cancer, inflammation, and neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed inhibitory effects on a subset of tyrosine kinases involved in tumor proliferation.

Furthermore, the compound's role in radiopharmaceutical applications has been explored due to the presence of the iodine atom, which can be replaced with radioactive isotopes like iodine-125 or iodine-131. This property makes it a candidate for diagnostic imaging and targeted radiotherapy. Recent preclinical studies have highlighted its potential in imaging tumor margins and delivering localized radiation therapy with minimal off-target effects.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of 3-Iodo-4-(isobutylamino)benzoic acid and its derivatives. Ongoing research is addressing these issues through structure-activity relationship (SAR) studies and in vivo evaluations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-Iodo-4-(isobutylamino)benzoic acid (CAS: 1131614-01-1) represents a promising scaffold in chemical biology and drug discovery. Its versatile chemistry and potential biological activities make it a valuable subject for further research. Future studies should focus on elucidating its mechanisms of action, optimizing its therapeutic efficacy, and exploring its applications in precision medicine.